Cas no 869853-73-6 (Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate)

• Product Name: Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate
• CAS No: 869853-73-6
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 719081
• PubChem ID: 4114055
• Update Time: 2025-06-15

Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-mercapto-a,a-dimethyl-, ethyl ester
• Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate
• ethyl 2,2-dimethyl-3-(4-sulfanylphenyl)propanoate
• 3-(4-Mercaptophenyl)-2,2-dimethylpropionic Acid Ethyl Ester
• DTXSID50399456
• AKOS030254267
• FT-0668237
• GARCOZSVVMBQFJ-UHFFFAOYSA-N
• 869853-73-6
• Ethyl 3-(4-mercaptophenyl)-2,2-dimethylpropanoate
• starbld0005613
• SCHEMBL2906609

• Inchi： 1S/C13H18O2S/c1-4-15-12(14)13(2,3)9-10-5-7-11(16)8-6-10/h5-8,16H,4,9H2,1-3H3
• InChI Key： GARCOZSVVMBQFJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 238.10300
• Monoisotopic Mass: 238.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.078
• Boiling Point: 328.8°C at 760 mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.535
• PSA: 65.10000
• LogP: 3.10710

Additional information on Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate

Comprehensive Overview of Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate (CAS No. 869853-73-6)

Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate (CAS No. 869853-73-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique mercaptophenyl functional group, offers versatile applications due to its molecular structure. The compound's CAS number 869853-73-6 serves as a critical identifier for researchers and industries seeking high-purity intermediates for synthetic pathways.

In recent years, the demand for sulfur-containing compounds like Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate has surged, driven by their role in developing bioactive molecules and functional materials. The thiol group (-SH) in its structure enables participation in click chemistry reactions, making it valuable for drug discovery and polymer modification. Researchers frequently explore its potential in covalent inhibition and targeted drug delivery systems, aligning with trends in personalized medicine.

The synthesis of CAS 869853-73-6 typically involves multi-step organic reactions, including esterification and thiolation processes. Its ethyl ester moiety enhances solubility in organic solvents, facilitating its use in catalytic applications and cross-coupling reactions. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, a critical factor for GMP-compliant production in pharmaceutical settings.

From an industrial perspective, Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate is often discussed in contexts like green chemistry and sustainable synthesis. Manufacturers increasingly focus on optimizing its production to minimize waste, reflecting the global shift toward eco-friendly chemical processes. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its relevance in modern process intensification strategies.

In material science, this compound's aromatic thiol functionality makes it a candidate for surface modification of nanoparticles and self-assembled monolayers (SAMs). Such applications are pivotal in nanotechnology and sensor development, areas experiencing exponential growth due to advancements in IoT and wearable devices.

Safety profiles and regulatory compliance are frequently searched topics regarding CAS 869853-73-6. While not classified as hazardous under standard protocols, proper handling guidelines emphasize storage under inert atmospheres to prevent oxidation of its thiol group. Documentation like SDS (Safety Data Sheets) provides essential information for laboratory and industrial users.

The compound's role in peptide mimetics and enzyme inhibitors also aligns with current interest in proteolysis-targeting chimeras (PROTACs) and degrader technologies. Its structural features enable precise molecular interactions, a key requirement for high-throughput screening in pharmacological research.

Market analyses indicate growing procurement of Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate by contract research organizations (CROs) and API manufacturers. Suppliers often highlight its availability in varying pack sizes and custom purity grades to meet diverse R&D needs. Online databases like PubChem and Reaxys provide additional physicochemical data, supporting academic and commercial inquiries.

Future prospects for 869853-73-6 include potential applications in bioconjugation techniques and smart materials. As interdisciplinary research expands, this compound may contribute to breakthroughs in theragnostic systems combining therapy and diagnostics. Its adaptability to photoaffinity labeling further enhances its utility in chemical biology studies.

For researchers querying "synthesis optimization of 4-mercaptophenyl derivatives" or "thiol-reactive compounds for bioconjugation," Ethyl 2,2-Dimethyl-3-(4-mercaptophenyl)propionate represents a compelling case study. Its balanced lipophilicity and reactivity profile position it as a valuable building block in medicinal chemistry and material engineering, ensuring sustained relevance in scientific literature and industrial workflows.